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Compound of Interest

Compound Name: 2,6-Dibromonaphthalene-1,5-diol

Cat. No.: B156557

For researchers and scientists engaged in drug development and other laboratory research,
the safe handling and disposal of chemical reagents is paramount. This guide provides
essential safety and logistical information for the proper disposal of 2,6-Dibromonaphthalene-
1,5-diol (CAS No: 84-59-3), ensuring the safety of laboratory personnel and compliance with
environmental regulations.

l. Immediate Safety and Hazard Information

2,6-Dibromonaphthalene-1,5-diol is a chemical compound that requires careful handling due
to its potential hazards. The primary hazards associated with this compound are skin irritation,
serious eye irritation, and potential respiratory irritation.[1]

Hazard Classifications:

Hazard Statement Description

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Precautionary Statements:
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A comprehensive list of precautionary statements should be observed to ensure safe handling

and disposal.
Statement Description
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.[1]
P264 Wash skin thoroughly after handling.[1][2]
Do not eat, drink or smoke when using this
P270
product.
pP271 Use only outdoors or in a well-ventilated area.[1]
5280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][2][3]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[1][3]
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.[1]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[3]
P405 Store locked up.[3]
Dispose of contents/container to an approved
P501

waste disposal plant.[2]

Il. Step-by-Step Disposal Protocol

The disposal of 2,6-Dibromonaphthalene-1,5-diol must be conducted in a manner that

minimizes environmental release and complies with all local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:
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e NIOSH/MSHA or European Standard EN 149 approved respirator.[4]
o Chemical-resistant gloves (e.g., nitrile).

o Safety goggles or a face shield.

e Laboratory coat.

2. Waste Segregation and Collection:

e Solid Waste: Collect any solid 2,6-Dibromonaphthalene-1,5-diol waste, including
contaminated items such as weighing paper and gloves, in a clearly labeled and sealed

container. This container should be designated for "Hazardous Brominated Aromatic Waste.

e Liquid Waste: If the compound is in a solution, it must not be poured down the drain. Collect
the solution in a sealed and properly labeled hazardous waste container. The type of solvent
will also determine the appropriate waste stream.

3. Spill Management:

In the event of a spill, follow these procedures:
o Evacuate the immediate area if necessary.
e Ensure the area is well-ventilated.

o Wearing appropriate PPE, sweep up the spilled solid material, being careful to avoid
generating dust.[5]

o Use a vacuum cleaner with a HEPA filter for fine powders if available.[5]

o Collect the spilled material and any contaminated cleaning materials into a labeled, sealed
container for hazardous waste disposal.[3][4]

4. Final Disposal:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area.
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» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

e Ensure all required paperwork and labeling are completed accurately according to your
institution's and local regulations.

lll. Experimental Workflow & Logical Relationships

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2,6-Dibromonaphthalene-1,5-diol.
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Disposal Workflow for 2,6-Dibromonaphthalene-1,5-diol

Preparation

Start: Handling 2,6-Dibromonaphthalene-1,5-diol

Y
Wear Appropriate PPE:
- Respirator
- Chemical-resistant gloves
- Safety goggles/face shield
- Lab coat
Waste Generation & Segregation Spill Management
/
Identify Waste Type Accidental Spill Occurs
Solid Liquid
_ Y
Solid Waste.‘ Liquid Waste: Contain and clean up spill
- Unused chemical - Solutions containing the compound (avoiding dust generation)
- Contaminated consumables 9 P 9 9
L Y v
Collect in a sealed, labeled Collect in a sealed, labeled Collect spilled material and
'Hazardous Brominated hazardous waste container contaminated items in a
Aromatic Waste' container (specify solvent) sealed hazardous waste container

Final Djisposal
A/

Store waste container in a
designated, secure area

Y

Contact Environmental Health
& Safety (EHS) for pickup

A /

Complete all necessary
waste disposal documentation

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal Workflow for 2,6-Dibromonaphthalene-1,5-diol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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